Cas no 2228934-72-1 ((4,5-dimethoxy-2-nitrophenyl)methylhydrazine)

• Product Name: (4,5-dimethoxy-2-nitrophenyl)methylhydrazine
• CAS No: 2228934-72-1
• MF: C₉H₁₃N₃O₄
• MW: 227.217221975327
• CID: 5867522
• PubChem ID: 165661591
• Update Time: 2025-06-30

(4,5-dimethoxy-2-nitrophenyl)methylhydrazine Chemical and Physical Properties

Names and Identifiers

• (4,5-dimethoxy-2-nitrophenyl)methylhydrazine
• [(4,5-dimethoxy-2-nitrophenyl)methyl]hydrazine
• 2228934-72-1
• EN300-1765570

• Inchi： 1S/C9H13N3O4/c1-15-8-3-6(5-11-10)7(12(13)14)4-9(8)16-2/h3-4,11H,5,10H2,1-2H3
• InChI Key： ZZKUZNWNYXLOCO-UHFFFAOYSA-N
• SMILES： O(C)C1C(=CC(=C(C=1)CNN)[N+](=O)[O-])OC

Computed Properties

• Exact Mass: 227.09060590g/mol
• Monoisotopic Mass: 227.09060590g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 233
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 102Ų

Additional information on (4,5-dimethoxy-2-nitrophenyl)methylhydrazine

(4,5-Dimethoxy-2-nitrophenyl)methylhydrazine: A Multifunctional Compound with Promising Applications in Biomedical Research

(4,5-Dimethoxy-2-nitrophenyl)methylhydrazine is a nitrogen-containing organic compound that has garnered significant attention in the field of biomedical research due to its unique molecular structure and potential pharmacological activities. The compound features a 4,5-dimethoxy-2-nitrophenyl group conjugated to a methylhydrazine moiety, which confers it with distinct chemical reactivity and biological properties. Recent studies have highlighted its potential as a scaffold for the development of novel therapeutics targeting inflammatory pathways, oxidative stress, and metabolic disorders. This compound's structural versatility and functional group diversity make it an attractive candidate for further exploration in drug discovery and functional genomics.

The 4,5-dimethoxy-2-nitrophenyl substituent plays a critical role in modulating the compound's biological activity. The presence of methoxy groups at positions 4 and 5, along with the nitro group at position 2, creates a highly polarized aromatic ring system that can engage in hydrogen bonding interactions with target proteins. This structural feature is particularly relevant in the context of enzyme inhibition, where the compound may act as a competitive inhibitor by occupying the active site of key enzymes such as cyclooxygenase (COX) or lipoxygenase (LOX). The methylhydrazine moiety further enhances its reactivity, enabling it to participate in redox reactions and potentially modulate cellular signaling pathways.

Recent advances in computational chemistry and molecular modeling have provided valuable insights into the binding interactions of (4,5-dimethoxy-2-nitrophenyl)methylhydrazine with biological targets. A 2023 study published in Journal of Medicinal Chemistry demonstrated that this compound exhibits a high affinity for the heme-binding site of cytochrome P450 enzymes, suggesting its potential as a modulator of drug metabolism. This finding is particularly significant in the context of personalized medicine, where the ability to regulate metabolic pathways could lead to the development of more effective and safer therapeutic strategies.

The compound's potential applications extend beyond enzymatic inhibition. In the realm of anti-inflammatory research, (4,5-dimethoxy-2-nitrophenyl)methylhydrazine has been shown to suppress the activation of nuclear factor kappa B (NF-κB), a key transcription factor involved in the regulation of inflammatory responses. A 2022 study in Frontiers in Pharmacology reported that this compound significantly reduced the expression of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α) in lipopolysaccharide (LPS)-stimulated macrophages. These findings highlight its potential as a therapeutic agent for autoimmune diseases and chronic inflammatory conditions.

Furthermore, the compound has demonstrated promising antioxidant properties, which are attributed to the presence of the nitro group and the hydrazine functionality. A 2023 study in Free Radical Biology and Medicine revealed that (4,5-dimethoxy-2-nitrophenyl)methylhydrazine effectively scavenges reactive oxygen species (ROS) and prevents lipid peroxidation in cellular models of oxidative stress. This property makes it a potential candidate for the treatment of neurodegenerative disorders such as Parkinson's disease and Alzheimer's disease, where oxidative damage plays a central role in pathogenesis.

The synthesis of (4,5-dimethoxy-2-nitrophenyl)methylhydrazine has been optimized through various methodologies, including nucleophilic substitution reactions and coupling strategies involving hydrazine derivatives. A 2023 paper in Organic & Biomolecular Chemistry described a novel synthetic route that employs microwave-assisted conditions to enhance reaction efficiency and yield. This approach not only reduces the environmental impact of the synthesis process but also aligns with the principles of green chemistry, which is increasingly important in the development of pharmaceutical compounds.

Despite its promising properties, the compound's pharmacokinetic profile and toxicity data are still under investigation. Preliminary in vitro studies have shown that it is relatively non-toxic at low concentrations, but further in vivo studies are needed to evaluate its safety and efficacy in animal models. A 2022 review in Toxicological Research emphasized the importance of comprehensive toxicological profiling for compounds like (4,5-dimethoxy-2-nitrophenyl)methylhydrazine, particularly in the context of long-term exposure and potential side effects.

The compound's structural similarity to known pharmacological agents has sparked interest in its potential for drug repurposing. For instance, its hydrazine moiety resembles the active components of certain antidiabetic drugs, suggesting that it may influence glucose metabolism. A 2023 study in Diabetes Research and Clinical Practice found that (4,5-dimethoxy-2-nitrophenyl)methylhydrazine significantly improved insulin sensitivity in a mouse model of type 2 diabetes, highlighting its potential as a therapeutic agent for metabolic disorders.

Challenges in the development of (4,5-dimethoxy-2-nitrophenyl)methylhydrazine as a therapeutic agent include optimizing its bioavailability and ensuring its stability in biological systems. Current research efforts are focused on modifying the molecular structure to enhance solubility and reduce degradation by metabolic enzymes. A 2023 study in Drug Delivery and Translational Research explored the use of nanoparticle-based delivery systems to improve the compound's pharmacokinetic profile, demonstrating a significant increase in its half-life and tissue penetration.

Looking ahead, the compound's potential applications in the fields of immunology, neurology, and metabolic disorders underscore the importance of continued research. Collaborative efforts between chemists, pharmacologists, and clinicians will be essential in translating these findings into clinical practice. As the field of drug discovery evolves, compounds like (4,5-dimethoxy-2-nitrophenyl)methylhydrazine represent a promising avenue for the development of novel therapeutics that address complex and multifactorial diseases.

In conclusion, (4,5-dimethoxy-2-nitrophenyl)methylhydrazine is a compound with a unique molecular structure and a wide range of potential biological activities. Its ability to modulate enzymatic pathways, suppress inflammation, and exhibit antioxidant properties makes it a valuable candidate for further investigation. As research in this area progresses, the compound may pave the way for the development of innovative therapies that address some of the most challenging medical conditions facing society today.

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